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Compound of Interest

Compound Name: Enalaprilat N-Glucuronide

Cat. No.: B15352100

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the analytical standards of Enalaprilat N-
Glucuronide, along with comprehensive application notes and experimental protocols for its
quantification.

Enalaprilat N-Glucuronide Analytical Standards

Enalaprilat N-Glucuronide is a significant metabolite of Enalapril, a widely used angiotensin-
converting enzyme (ACE) inhibitor for treating hypertension and heart failure.[1] Accurate
quantification of this metabolite is crucial for pharmacokinetic and drug metabolism studies.
High-quality analytical standards are essential for achieving reliable and reproducible results.

Table 1: Quantitative Data for Enalaprilat N-Glucuronide Analytical Standard
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Parameter Value Reference

Product Code TRC-A609545 [2]

CAS Number 926-39-6 [2]

Molecular Formula C24H32N2011 [3]

Molecular Weight 524.53 g/mol [3]

Purity > 95% [31[4]

Appearance White Solid [3114]

Solubility Soluble in Methanol [5]

Storage Stor.e- at -20°C for long-term General laboratory practice
stability

Application Notes

The following application notes provide guidance on the use of Enalaprilat N-Glucuronide
analytical standards in various analytical techniques.

2.1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the quantification of Enalaprilat N-Glucuronide in
biological matrices due to its high sensitivity and selectivity.[6]

o Sample Preparation: Due to the complexity of biological matrices such as plasma and urine,
efficient sample preparation is critical. Protein precipitation is a common technique used to
remove proteins that can interfere with the analysis.[6][7] Solid-phase extraction (SPE) can
also be employed for cleaner samples and to concentrate the analyte, leading to improved
sensitivity.[5]

o Chromatographic Separation: A C18 reverse-phase column is typically suitable for the
separation of Enalaprilat N-Glucuronide from other endogenous components.[7][8] A
gradient elution with a mobile phase consisting of an agueous component (e.g., water with
0.1% formic acid) and an organic component (e.g., acetonitrile or methanol with 0.1% formic
acid) is recommended for optimal separation.[5]
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e Mass Spectrometric Detection: Electrospray ionization (ESI) in positive ion mode is generally
used for the detection of Enalaprilat N-Glucuronide.[6] Multiple Reaction Monitoring (MRM)
mode should be utilized for quantification, monitoring specific precursor-to-product ion
transitions to ensure selectivity and minimize interferences.

2.2. High-Performance Liquid Chromatography (HPLC) with UV Detection

While less sensitive than LC-MS/MS, HPLC with UV detection can be a viable alternative for
the analysis of Enalaprilat N-Glucuronide, particularly for in-vitro studies or when higher
concentrations are expected.

o Chromatographic Conditions: Similar to LC-MS/MS, a C8 or C18 reverse-phase column can
be used.[9] An isocratic or gradient mobile phase of acetonitrile and a phosphate buffer at a
low pH (e.g., pH 2.2) is often effective.[9]

o UV Detection: The detection wavelength should be set at the UV maximum of Enalaprilat N-
Glucuronide, which is expected to be around 215 nm, similar to its parent compounds.[9]

Experimental Protocols

The following are detailed protocols for the analysis of Enalaprilat N-Glucuronide. These are
adapted from established methods for Enalapril and Enalaprilat and should be optimized for
specific laboratory conditions and instrumentation.

3.1. Protocol 1: Quantification of Enalaprilat N-Glucuronide in Human Plasma by LC-MS/MS

This protocol is designed for the sensitive and selective quantification of Enalaprilat N-
Glucuronide in human plasma samples.

3.1.1. Materials and Reagents
» Enalaprilat N-Glucuronide analytical standard

 Internal Standard (IS) (e.g., a stable isotope-labeled Enalaprilat N-Glucuronide or a
structurally similar compound)

» HPLC-grade methanol, acetonitrile, and water
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e Formic acid (LC-MS grade)

e Human plasma (blank)

» Protein precipitation solvent (e.g., acetonitrile or methanol)

3.1.2. Sample Preparation (Protein Precipitation)

e Thaw plasma samples at room temperature.

e To 100 pL of plasma, add 20 pL of the internal standard working solution.

e Add 300 pL of ice-cold protein precipitation solvent (e.g., acetonitrile).

e Vortex mix for 1 minute.

e Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

¢ Reconstitute the residue in 100 pL of the mobile phase starting condition (e.g., 95% aqueous
phase, 5% organic phase).

o Vortex mix and transfer to an autosampler vial for analysis.

3.1.3. LC-MS/MS Conditions

o LC System: Agilent 1260 Infinity LC or equivalent[10]

e Column: ZORBAX RRHT Eclipse Plus C18 (2.1 x 50 mm, 1.8 pum) or equivalent[10]

e Mobile Phase A: 0.1% Formic acid in water

o Mobile Phase B: 0.1% Formic acid in acetonitrile

e Gradient:

o 0-1 min: 5% B
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1-5 min: 5-95% B

[e]

5-6 min: 95% B

o

o 6-6.1 min: 95-5% B
o 6.1-8 min: 5% B
e Flow Rate: 0.4 mL/min
e Column Temperature: 40°C
e Injection Volume: 5 pL
e Mass Spectrometer: Agilent 6410B Triple Quadrupole LC/MS or equivalent[10]
« lonization Mode: ESI Positive

o MRM Transitions: To be determined by direct infusion of the Enalaprilat N-Glucuronide
standard.

3.2. Protocol 2: Analysis of Enalaprilat N-Glucuronide by HPLC-UV

This protocol is suitable for the determination of Enalaprilat N-Glucuronide in simpler
matrices or at higher concentrations.

3.2.1. Materials and Reagents

Enalaprilat N-Glucuronide analytical standard

HPLC-grade acetonitrile and water

Potassium dihydrogen phosphate

Phosphoric acid
3.2.2. Preparation of Mobile Phase

e Prepare a 20 mM potassium dihydrogen phosphate buffer.
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e Adjust the pH of the buffer to 2.2 with phosphoric acid.
e The mobile phase is a mixture of the phosphate buffer and acetonitrile (e.g., 75:25 v/v).[9]
 Filter and degas the mobile phase before use.

3.2.3. HPLC Conditions

HPLC System: Agilent 1200 series or equivalent

e Column: Grace Platinum C8 EPS (4.6 mm i.d. X 250 mm, 5 um) or equivalent[9]
» Mobile Phase: Acetonitrile: 20 mM phosphate buffer pH 2.2 (25:75 v/v)[9]

e Flow Rate: 1.0 mL/min

e Column Temperature: Ambient

o Detection Wavelength: 215 nm[9]

e Injection Volume: 20 pL

Visualizations

4.1. Metabolic Pathway of Enalapril

The following diagram illustrates the metabolic conversion of Enalapril to its active form,
Enalaprilat, and its subsequent metabolism to Enalaprilat N-Glucuronide.

Esterases UDP-Glucuronosyltransferases ]
Enalapril } (in vivo hydrolysis) [ ¢ | (Glucuronidation) ‘( Enalaprilat j

nalaprilat 'k N-Glucuronide

Click to download full resolution via product page

Caption: Metabolic conversion of Enalapril.

4.2. Analytical Workflow for Enalaprilat N-Glucuronide in Plasma
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This diagram outlines the key steps in the analytical workflow for quantifying Enalaprilat N-
Glucuronide in a plasma sample using LC-MS/MS.
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Caption: LC-MS/MS analytical workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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